1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chlorobenzyl)piperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19ClN2O3/c20-16-4-2-1-3-15(16)12-21-7-9-22(10-8-21)19(23)14-5-6-17-18(11-14)25-13-24-17/h1-6,11H,7-10,12-13H2
• InChI Key: LWRQMTVLFNZRAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chlorobenzyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as BDZCP and belongs to the class of piperazine derivatives. BDZCP has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential therapeutic uses.

Mechanism of Action

BDZCP acts as a selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It also acts as a partial agonist of the dopamine D2 receptor, which is involved in the regulation of reward and motivation. BDZCP has been shown to increase the release of serotonin and dopamine in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
BDZCP has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. BDZCP has been shown to modulate the activity of various neurotransmitters and signaling pathways in the brain, leading to its anxiolytic, antidepressant, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

BDZCP has several advantages for lab experiments, including its high potency and selectivity for the 5-HT1A and D2 receptors. However, its limited solubility and stability may pose challenges for its use in certain experiments.

Future Directions

For the study of BDZCP include further investigation of its therapeutic applications, development of new synthetic methods, and study of its pharmacokinetics and toxicity.

Scientific Research Applications

BDZCP has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. It has been shown to have anxiolytic, antidepressant, and anti-tumor properties. BDZCP has also been studied for its potential use as a radiotracer in PET imaging.